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Compound of Interest

Compound Name: Heptadecanal

Cat. No.: B146464 Get Quote

The disposal of chemical waste, including the long-chain aldehyde Heptadecanal, is a critical

component of laboratory safety and environmental compliance. For researchers and drug

development professionals, adherence to established protocols is paramount to ensure a safe

work environment and prevent ecological contamination. All chemical waste should be treated

as hazardous unless explicitly determined otherwise by an institution's environmental health

and safety office.[1]

Immediate Safety & Handling Precautions
Before beginning any disposal-related activities, it is crucial to handle Heptadecanal with

appropriate care. Always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer.

Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, safety

goggles with side shields, and a laboratory coat.[2][3]

Ventilation: Handle Heptadecanal in a well-ventilated area, such as a chemical fume hood,

to avoid the formation and inhalation of dust or aerosols.[4]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge,

as is prudent with many organic chemicals.[4]

Avoid Contact: Prevent direct contact with skin and eyes.[4]
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Heptadecanal: Physical and Chemical Properties
A summary of Heptadecanal's key properties is provided below. This information is essential

for its safe handling and proper waste characterization.

Property Value

Chemical Name Heptadecanal

Synonyms n-Heptadecanal, Heptadecyl aldehyde

CAS Number 629-90-3

Molecular Formula C₁₇H₃₄O

Molecular Weight 254.45 g/mol

Physical State
Solid, White to Off-White Low-Melting

Crystalline Powder

Melting Point 34 - 39 °C

Boiling Point 317 - 319 °C

Solubility Insoluble in water; Soluble in alcohol

(Data sourced from ChemicalBook Safety Data Sheet and other chemical suppliers)[4]

Step-by-Step Disposal Protocol
The disposal of Heptadecanal must follow a structured process to ensure safety and

regulatory compliance. This process begins with waste characterization and ends with

documented, compliant disposal managed by your institution.

Step 1: Waste Characterization and Segregation
Assume Hazardous: Unless confirmed otherwise by your institution's Environmental Health

and Safety (EHS) department (also known as OCRS or EHRS), all laboratory chemical

waste, including Heptadecanal, should be managed as hazardous waste.[1] The

responsibility for waste determination lies with the generator.[2]
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Segregate Waste: Do not mix Heptadecanal waste with incompatible materials such as

strong oxidizing agents, acids, or bases.[3][5] It should be collected in a dedicated waste

container to prevent dangerous reactions.[2][3] If it is mixed with other solvents, the entire

mixture must be characterized and disposed of based on its most hazardous component.[2]

Step 2: Container Selection and Labeling
Use a Compatible Container: Collect Heptadecanal waste in a chemically compatible

container that is in good condition and has a secure, screw-top lid.[1][6] Plastic containers

are often preferred.[7] The original product container is an excellent choice for waste

accumulation.[1]

Label Immediately: Affix a hazardous waste tag or label to the container as soon as the first

drop of waste is added.[1] The label must be filled out completely and clearly, including:

The words "Hazardous Waste"

The full chemical name: "Heptadecanal"

All chemical constituents and their approximate percentages if it is a mixture.[3]

The specific hazards associated with the chemical (e.g., "Skin Irritant").

Step 3: Accumulation and Storage
Designated Storage Area: Store the waste container in a designated Satellite Accumulation

Area (SAA) within the lab, at or near the point of generation.[5][7]

Keep Containers Closed: Waste containers must remain tightly sealed at all times, except

when adding waste.[1][7]

Secondary Containment: All liquid waste containers should be stored in secondary

containment, such as a chemical-resistant tub or tray, to contain any potential leaks or spills.

[1]

Step 4: Arranging for Disposal
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Contact EHS: Do not dispose of Heptadecanal down the drain or in the regular trash.[4] This

can violate regulations and harm the environment.[2]

Schedule a Pickup: Once the container is full or you are ready to have it removed, contact

your institution's EHS department to schedule a waste pickup.[2][7] They will manage the

subsequent transport and final disposal at a licensed chemical destruction plant, likely via

controlled incineration.[4]

Emergency Procedures
Spill Response

Small Spills: Alert personnel in the area. Wearing appropriate PPE, prevent the spread of

dust.[4] Collect the solid material using non-sparking tools and place it into a sealed, labeled

container for disposal as hazardous waste.[3][4] Clean the spill area thoroughly.

Large Spills: Evacuate the area immediately. Alert your supervisor and contact the

institutional EHS department for emergency response.[3]

First Aid Measures
Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation occurs.[4]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison control center

or doctor immediately.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[4]

Disposal of Empty Heptadecanal Containers
An empty container that previously held Heptadecanal must be properly decontaminated

before being disposed of as regular trash.
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Triple Rinse: Rinse the container three times with a suitable solvent (e.g., a water-soluble

solvent like acetone, since Heptadecanal is soluble in alcohol).[8][9]

Collect Rinseate: The first rinseate is considered hazardous waste and must be collected in

your designated Heptadecanal (or non-halogenated solvent) waste container.[6][8][10]

Subsequent rinses may also need to be collected, depending on institutional policy.[6]

Deface Label: Completely remove or deface the original chemical label so that it is no longer

identifiable.[8][10]

Final Disposal: Write "EMPTY" on the container and dispose of it in the regular trash, or with

broken glass if applicable.[8][9]

// Connections start -> ppe [label="Step 1"]; ppe -> container [label="Step 2"]; container ->

labeling [label="Step 3"]; labeling -> storage [label="Step 4"]; storage -> containment [label="If

Liquid"]; storage -> segregate; containment -> segregate; segregate -> request [label="Step

5"]; request -> contact_ehs [label="Action"]; contact_ehs -> end; } } Caption: Heptadecanal
Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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